![molecular formula C10H11NO5 B2929499 2-{2-[(1E)-(hydroxyimino)methyl]-6-methoxyphenoxy}acetic acid CAS No. 162509-50-4](/img/structure/B2929499.png)
2-{2-[(1E)-(hydroxyimino)methyl]-6-methoxyphenoxy}acetic acid
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Description
2-{2-[(1E)-(hydroxyimino)methyl]-6-methoxyphenoxy}acetic acid is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.2. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound, 2-{2-[(1E)-(hydroxyimino)methyl]-6-methoxyphenoxy}acetic acid, has been involved in various chemical synthesis studies, illustrating its potential in creating diverse chemical structures. For instance, the synthesis of fatty acids having an o-heterocycle in their terminal positions showcases the versatility of such compounds in forming complex organic structures, contributing to the development of new materials and chemicals (Yamaguchi et al., 1992).
Biomedical Applications
In the realm of biomedical research, derivatives of this compound have been explored for their potential applications. For example, novel fluorophores derived from related compounds exhibit strong fluorescence in a wide pH range, making them suitable for use in biomedical analysis and imaging (Hirano et al., 2004). These properties can be leveraged for the development of new diagnostic tools and therapeutic agents.
Material Science and Engineering
The structural and fluorescent properties of novel organic microporous crystalline materials synthesized from related compounds underscore their potential in material science (Cheng et al., 2013). These materials could find applications in the development of sensors, optoelectronic devices, and other technologies that benefit from the unique properties of such organic microporous structures.
Corrosion Inhibition
Research into Schiff base molecules, including those derived from similar compounds, as corrosion inhibitors for metals in acidic mediums, indicates the potential of this compound derivatives in industrial applications (Saha & Banerjee, 2018). These inhibitors can protect metal surfaces from corrosion, extending the life of metal components and structures in corrosive environments.
Analytical Chemistry
The use of related compounds as fluorogenic labeling reagents for the high-performance liquid chromatography (HPLC) of biologically important thiols highlights the role of this compound derivatives in analytical chemistry (Gatti et al., 1990). These applications are crucial for the detection and quantification of biological molecules, facilitating research in biochemistry and molecular biology.
Properties
IUPAC Name |
2-[2-[(E)-hydroxyiminomethyl]-6-methoxyphenoxy]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO5/c1-15-8-4-2-3-7(5-11-14)10(8)16-6-9(12)13/h2-5,14H,6H2,1H3,(H,12,13)/b11-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWLQKXKNAGLUPX-VZUCSPMQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OCC(=O)O)C=NO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1OCC(=O)O)/C=N/O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.